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Compound of Interest

4-(3-Nitrophenoxy)piperidine
Compound Name:

hydrochloride
CAS No.: 125043-83-6
Cat. No.: B052108

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 4-(3-Nitrophenoxy)piperidine hydrochloride, a
key building block in modern medicinal chemistry. As a Senior Application Scientist, this
document aims to deliver not only the fundamental physicochemical properties of this
compound but also to provide a practical framework for its handling, analysis, and potential
applications, grounded in established scientific principles.

Core Molecular Attributes

4-(3-Nitrophenoxy)piperidine hydrochloride is a substituted piperidine derivative that has
gained prominence as a versatile intermediate in the synthesis of complex molecules,
particularly in the burgeoning field of targeted protein degradation. Its structure incorporates a
piperidine ring, a nitrophenoxy moiety, and is supplied as a hydrochloride salt to improve its
stability and handling characteristics.

Physicochemical Properties
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A clear understanding of the fundamental properties of a compound is the bedrock of its
effective utilization in a research and development setting. The key quantitative data for 4-(3-
Nitrophenoxy)piperidine hydrochloride are summarized in the table below.

Property Value Source(s)
Molecular Weight 258.7 g/mol [11[2]
Molecular Formula C11H15CIN20s3 [1112]

CAS Number 125043-83-6 [1][21[3]
Purity Typically =98% [1]

Chemical Structure

The structural arrangement of 4-(3-Nitrophenoxy)piperidine hydrochloride is central to its
reactivity and utility as a synthetic intermediate. The nitro group at the meta-position of the
phenoxy ring and the secondary amine of the piperidine ring (protonated in the hydrochloride
form) are key functional groups that dictate its chemical behavior.

Scientific and Research Applications

The primary utility of 4-(3-Nitrophenoxy)piperidine hydrochloride lies in its role as a
precursor for more complex molecules, particularly within the domain of pharmaceutical
development.

Intermediate in Targeted Protein Degradation

A significant application of this compound is as a building block in the synthesis of bifunctional
molecules for targeted protein degradation, such as Proteolysis Targeting Chimeras
(PROTACS). The piperidine and phenoxy moieties can be elaborated to incorporate ligands for
an E3 ubiquitin ligase and a protein of interest, respectively, thereby facilitating the
ubiquitination and subsequent degradation of the target protein.

Experimental Protocols and Handling

The following sections provide a logical workflow for the safe handling and preliminary analysis
of 4-(3-Nitrophenoxy)piperidine hydrochloride in a laboratory setting. This workflow is
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designed to ensure both the integrity of the compound and the safety of the researcher.

Recommended Handling and Storage Workflow

The following diagram outlines the recommended workflow for handling and storing 4-(3-
Nitrophenoxy)piperidine hydrochloride upon its receipt in the laboratory.
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Figure 1: Recommended workflow for handling and storage.

Step-by-Step Guide for Preparation of a Stock Solution

o Safety First: Before handling the compound, ensure you have read and understood the
Material Safety Data Sheet (MSDS). Wear appropriate personal protective equipment (PPE),
including a lab coat, safety glasses, and gloves.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of 4-(3-
Nitrophenoxy)piperidine hydrochloride using an analytical balance.
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e Solvent Selection: Based on the requirements of your experiment, select an appropriate
solvent. Due to its hydrochloride salt form, it is expected to have good solubility in polar
solvents such as dimethyl sulfoxide (DMSO) or methanol.

» Dissolution: Add the weighed compound to a volumetric flask. Add a portion of the chosen
solvent and gently swirl to dissolve the solid. Once dissolved, add the solvent to the
calibration mark.

o Storage: Store the resulting stock solution in a clearly labeled, sealed container at the
recommended temperature, typically refrigerated or frozen, to minimize degradation.

Conclusion

4-(3-Nitrophenoxy)piperidine hydrochloride is a valuable chemical entity for researchers
and professionals in the field of drug discovery and development. Its defined physicochemical
properties and its utility as a synthetic intermediate make it a compound of significant interest.
Adherence to proper handling and analytical procedures will ensure its effective and safe use in
the laboratory.
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3-nitrophenoxy-piperidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b052108/docs#a-comprehensive-technical-guide-to-4-3-nitrophenoxy-piperidine-hydrochloride
https://www.benchchem.com/product/b052108/docs#a-comprehensive-technical-guide-to-4-3-nitrophenoxy-piperidine-hydrochloride
https://www.benchchem.com/product/b052108?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

